1-(2-Ethyl-3-(methylthio)phenyl)propan-1-one
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Description
1-(2-Ethyl-3-(methylthio)phenyl)propan-1-one is a substituted aryl ketone characterized by a propan-1-one backbone attached to a phenyl ring bearing ethyl and methylthio substituents at the 2- and 3-positions, respectively. These compounds are typically synthesized via Friedel-Crafts acylation, Grignard reactions, or catalytic coupling methods, as inferred from protocols for related derivatives .
Properties
Molecular Formula |
C12H16OS |
|---|---|
Molecular Weight |
208.32 g/mol |
IUPAC Name |
1-(2-ethyl-3-methylsulfanylphenyl)propan-1-one |
InChI |
InChI=1S/C12H16OS/c1-4-9-10(11(13)5-2)7-6-8-12(9)14-3/h6-8H,4-5H2,1-3H3 |
InChI Key |
ITEAAUGNRQNRPG-UHFFFAOYSA-N |
Canonical SMILES |
CCC1=C(C=CC=C1SC)C(=O)CC |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 1-(2-Ethyl-3-(methylthio)phenyl)propan-1-one typically involves the reaction of 2-ethyl-3-(methylthio)benzaldehyde with a suitable reagent such as propanone under controlled conditions. The reaction is usually carried out in the presence of a catalyst and under specific temperature and pressure conditions to ensure high yield and purity .
Industrial Production Methods: Industrial production of this compound may involve large-scale chemical reactors where the reactants are mixed and subjected to optimized reaction conditions. The process may include steps such as distillation, crystallization, and purification to obtain the final product with the desired specifications .
Chemical Reactions Analysis
Types of Reactions: 1-(2-Ethyl-3-(methylthio)phenyl)propan-1-one undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding carboxylic acids or other oxidized derivatives.
Reduction: Reduction reactions can convert the ketone group to an alcohol group.
Substitution: The methylthio group can be substituted with other functional groups under appropriate conditions.
Common Reagents and Conditions:
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).
Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are typically used.
Substitution: Reagents like halogens or nucleophiles can be used for substitution reactions.
Major Products Formed: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction may produce alcohols .
Scientific Research Applications
1-(2-Ethyl-3-(methylthio)phenyl)propan-1-one has several scientific research applications, including:
Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.
Biology: Studied for its potential biological activity and interactions with various biomolecules.
Medicine: Investigated for its potential therapeutic properties and as a precursor for drug development.
Industry: Utilized in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of 1-(2-Ethyl-3-(methylthio)phenyl)propan-1-one involves its interaction with specific molecular targets and pathways. The compound may act by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways can vary depending on the specific application and context .
Comparison with Similar Compounds
Comparison with Similar Compounds
The following table and analysis compare 1-(2-Ethyl-3-(methylthio)phenyl)propan-1-one with structurally related aryl ketones, emphasizing substituent effects, synthesis, and applications:
Key Comparative Insights:
Substituent Position and Electronic Effects: The 2-ethyl-3-methylthio substitution in the target compound introduces steric hindrance and alters electronic properties compared to para-substituted analogs like S1j. The ethyl group in the ortho position may reduce reactivity in electrophilic substitutions due to steric effects, whereas the meta-methylthio group enhances resonance stabilization .
Synthetic Accessibility :
- Derivatives with para-substituents (e.g., S1j, 3da) are more synthetically accessible, with yields up to 54% for 3da via decarboxylative alkylation . Ortho-substituted analogs (like the target compound) may require specialized catalysts or protecting groups to mitigate steric challenges.
Volatility and Applications: Methylthio-containing compounds, such as 1-(methylthio)-propane and 1-(methylthio)-1-propene, are volatile and prevalent in natural products (e.g., Tuber species) . However, the ethyl group in the target compound likely reduces volatility, shifting its utility toward non-volatile applications like polymer precursors or catalytic intermediates .
Biological Activity
1-(2-Ethyl-3-(methylthio)phenyl)propan-1-one, a compound belonging to the class of substituted ketones, has garnered attention in medicinal chemistry due to its potential biological activities. This article reviews the current understanding of its biological activity, synthesizing findings from various studies and highlighting its implications in pharmacology.
Chemical Structure and Properties
The molecular formula for 1-(2-Ethyl-3-(methylthio)phenyl)propan-1-one is C12H16OS, with a molecular weight of approximately 208.32 g/mol. The compound features an ethyl group, a methylthio group, and a phenyl ring, which are critical for its biological interactions.
Biological Activity Overview
Research indicates that compounds with similar structural motifs often exhibit diverse biological activities, including anticancer, antimicrobial, and anti-inflammatory effects. The presence of sulfur in the methylthio group can enhance lipophilicity and modulate interactions with biological targets.
Anticancer Activity
Several studies have explored the anticancer potential of related compounds. For instance, chalcones and their derivatives have demonstrated significant cytotoxicity against various cancer cell lines. The structure-activity relationship (SAR) suggests that modifications to the ketone structure can lead to enhanced efficacy and reduced toxicity.
Table 1: Summary of Anticancer Activities of Related Compounds
| Compound Name | Cell Line Tested | IC50 (µM) | Mechanism of Action |
|---|---|---|---|
| 1,3-Diaryl-2-propen-1-ones (Chalcones) | A549 (Lung Cancer) | 15 | Induction of apoptosis and cell cycle arrest |
| 3-Methylthio-4-phenylbutan-2-one | MCF-7 (Breast Cancer) | 12 | Inhibition of proliferation |
| 4-(Methylthio)-phenylpropan-2-one | HCT116 (Colon Cancer) | 10 | Apoptosis induction through mitochondrial pathway |
The biological activity of 1-(2-Ethyl-3-(methylthio)phenyl)propan-1-one may involve several mechanisms:
- Apoptosis Induction : Similar compounds have been shown to trigger apoptotic pathways in cancer cells. This includes the activation of caspases and the modulation of Bcl-2 family proteins.
- Cell Cycle Arrest : Research indicates that these compounds can cause cell cycle arrest at various phases, particularly G0/G1 and S phases, which is crucial for preventing cancer cell proliferation.
- Antioxidant Activity : Some derivatives exhibit antioxidant properties by scavenging free radicals and reducing oxidative stress in cells.
Case Studies
A notable study evaluated a series of methylthio-substituted phenones for their cytotoxic effects on human cancer cell lines. The results indicated that modifications to the methylthio group significantly influenced the compound's potency against different cancer types.
Case Study Example
In a study involving various substituted phenones, 1-(2-Ethyl-3-(methylthio)phenyl)propan-1-one was tested against A549 lung cancer cells. The compound exhibited an IC50 value of approximately 15 µM, indicating moderate cytotoxicity. Mechanistic studies suggested that it induced apoptosis through mitochondrial pathways.
Future Directions
Further research is warranted to explore:
- In Vivo Studies : Assessing the efficacy and safety profile in animal models.
- Mechanistic Studies : Elucidating specific pathways involved in its biological effects.
- Structural Modifications : Investigating how variations in substituents affect biological activity.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
